Cas no 156212-81-6 (6-chloro-1-methyl-1H-1,3-benzodiazole-2-carbaldehyde)

• Product Name: 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carbaldehyde
• CAS No: 156212-81-6
• MF: C₉H₇ClN₂O
• MW: 194.61768078804
• CID: 107394
• PubChem ID: 45078056
• Update Time: 2025-04-18

6-chloro-1-methyl-1H-1,3-benzodiazole-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-2-carboxaldehyde,6-chloro-1-methyl-
• 1H-Benzimidazole-2-carboxaldehyde,6-chloro-1-methyl-(9CI)
• 6-chloro-1-methyl-1H-Benzimidazole-2-carboxaldehyde
• 6-Chloro-1-methyl-1H-benzoimidazole-2-carbaldehyde
• 6-chloro-1-methyl-1H-1,3-benzodiazole-2-carbaldehyde
• CS-0225041
• 156212-81-6
• EN300-122342
• 6-chloro-1-methyl-1H-benzo[d]imidazole-2-carbaldehyde
• Z1255388820
• AKOS005141689
• 6-chloro-1-methylbenzimidazole-2-carbaldehyde
• FT-0749415

• Inchi： 1S/C9H7ClN2O/c1-12-8-4-6(10)2-3-7(8)11-9(12)5-13/h2-5H,1H3
• InChI Key： VEHAYIARTMUDIZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)N(C)C(C=O)=N2

Computed Properties

• Exact Mass: 194.02500
• Monoisotopic Mass: 194.025
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 34.9A^2

Experimental Properties

• PSA: 34.89000
• LogP: 2.03920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles